5-Bromo-4-iodo-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 5-bromo-4-iodo-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C7H4BrIN2/c8-5-3-11-7-4(6(5)9)1-2-10-7/h1-3H,(H,10,11)
• InChI Key: WJZKOWKFWMBLLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=NC=C(C(=C21)I)Br
• Molecular Formula: C7H4BrIN2
• DSSTOX Substance ID: DTXSID40727047
• Molecular Weight: 322.93 g/mol
• CAS RN: 1092580-04-5

Description

5-Bromo-4-iodo-1H-pyrrolo[2,3-b]pyridine, commonly known as BI-PP, is an organic heterocyclic compound containing both bromine and iodine. It is a versatile building block for many organic chemical transformations and has been the subject of much research in the field of synthetic organic chemistry. BI-PP has been used in a variety of applications, including drug synthesis, chemical synthesis, and catalysis.

Scientific Research Applications

Synthesis of Heterocycles

• A synthesis route involving Fischer indole cyclization in polyphosphoric acid has been developed for the construction of heterocycles containing the 5-bromo-1H-pyrrolo[2,3-b]pyridine framework, demonstrating its utility in building complex molecular structures (R. Alekseyev, S. Amirova, V. Terenin, 2015).

Antibacterial and Antioxidant Properties

• Novel 5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine linked sulfonamide derivatives exhibited significant antibacterial and antioxidant activities, highlighting the compound's potential in developing new therapeutic agents (Hiren H. Variya, V. Panchal, G. Patel, 2019).

Functionalization for Agrochemicals

• Functionalization of 1H-pyrrolo[2,3-b]pyridine was explored to create new compounds aimed at agrochemicals and functional materials. This includes the synthesis of multidentate agents and polyacetylenes with 1H-pyrrolo[2,3-b]pyridyl groups, offering a pathway for innovative fungicidal activity (S. Minakata, S. Itoh, M. Komatsu, Y. Ohshiro, 1992).

Pharmaceutical Synthesis

• Synthesis studies of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, derived from ethyl 5-methyl(or 5H)-2-aminopyrrole-3-carboxylate, showed the potential for developing antibacterial agents (E. Toja, J. Kettenring, B. Goldstein, G. Tarzia, 1986).

Polymer Chemistry

• The polymerization of 6-ethynyl-7-azaindole synthesized from a 6-bromo derivative of 1H-pyrrolo[2,3-b]pyridine led to the creation of polyacetylene with pyrrolo[2,3-b]pyridyl pendants, indicating the compound's utility in advanced polymer chemistry (S. Minakata, S. Itoh, M. Komatsu, Y. Ohshiro, 1992).

Molecular Docking and Tyrosyl-tRNA Synthetase Inhibition

• Novel 6-bromo-imidazo[4,5-b]pyridine derivatives were synthesized and characterized, showing potential as tyrosyl-tRNA synthetase inhibitors through molecular docking studies. This highlights the role of 5-Bromo-4-iodo-1H-pyrrolo[2,3-b]pyridine in developing inhibitors for specific enzymes (Zainab Jabri, A. Thiruvalluvar, Riham Sghyar, J. Mague, Safia Sabir, Y. Rodi, E. Anouar, K. Misbahi, N. K. Sebbar, E. Essassi, 2023).